N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-4-phenoxybenzamide

• IUPAC Name: N-[4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl]-4-phenoxybenzamide
• InChI: InChI=1S/C24H20N4O5S/c1-32-23-15-22(25-16-26-23)28-34(30,31)21-13-9-18(10-14-21)27-24(29)17-7-11-20(12-8-17)33-19-5-3-2-4-6-19/h2-16H,1H3,(H,27,29)(H,25,26,28)
• InChI Key: HZHGVAOHWAYZNR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C24H20N4O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 459413-99-1

Description

N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-4-phenoxybenzamide is a useful research compound. Its molecular formula is C24H20N4O5S and its molecular weight is 476.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiolabeling for Receptor Imaging

Research into derivatives of N-{4-[(6-methoxypyrimidin-4-yl)sulfamoyl]phenyl}-4-phenoxybenzamide has led to the development of radiolabeled compounds like [11C]L-159,884, useful for angiotensin II, AT1 receptor imaging. These compounds, through C-11 methylation, offer potent and selective ligands for the AT1 receptor, facilitating advancements in the diagnostic imaging of angiotensin II receptor distributions (Hamill et al., 1996).

Anticancer Applications

Studies have identified a series of derivatives as potent inhibitors of the cellular mesenchymal-epithelial transition factor (c-MET), closely linked to human malignancies. These compounds, including variations with quinazoline, pyridine, and tetrahydro-pyridothienopyrimidine headgroups, exhibited significant inhibitory activities against c-MET and demonstrated high anticancer activity against tested cancer cell lines. Molecular docking supported these compounds' potential as c-MET receptor tyrosine kinase (RTK) inhibitors for cancer therapy (Jiang et al., 2016).

Antioxidant Agents

Research into amino-substituted benzamide derivatives has shown promising results as antioxidant agents. A study prepared a range of N-arylbenzamides with various methoxy and hydroxy groups, revealing that most systems exhibit improved antioxidative properties compared to the reference BHT molecule. The trihydroxy derivative emerged as a lead compound for further optimization, with computational analysis confirming the positive influence of methoxy groups on antioxidant properties (Perin et al., 2018).